![molecular formula C16H12ClNO4 B2850220 ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate CAS No. 68301-92-8](/img/structure/B2850220.png)
ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate
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Description
Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate is a chemical compound with the molecular formula C16H12ClNO4 . It’s used in various fields of research, including life sciences, organic synthesis, and environmental testing .
Molecular Structure Analysis
The molecular structure of this compound includes a chromeno[2,3-b]pyridine core, which is a bicyclic system with a pyridine (a six-membered ring with one nitrogen atom) fused to a chromene (a three-ring system with one oxygen atom). This core is substituted with a 7-chloro, a 2-methyl, and a 5-oxo group. Additionally, a carboxylate group is attached at the 3-position of the pyridine ring, forming an ester with an ethyl group .Physical And Chemical Properties Analysis
The molecular weight of this compound is approximately 317.724 Da . It has a density of 1.4±0.1 g/cm3 . The boiling point is 491.2±45.0 °C at 760 mmHg . The flash point is 250.9±28.7 °C .Scientific Research Applications
Synthesis and Potential Applications
- The compound has been utilized in the synthesis of novel derivatives with potential pharmacological activities. Kumar and Mashelker (2006) described the preparation of ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates, which are expected to have antihypertensive activity (Kumar & Mashelker, 2006).
Antimicrobial Activity
- A study by Ghashang et al. (2013) reported the synthesis of ethyl 4,5-dihydro 7-methyl-2-(2-oxo-2H-chromen-3-yl)-4-oxo-5-aryl-3H-chromeno[2,3-d]pyrimidine-6-carboxylate derivatives with in vitro antimicrobial activity against different bacterial and fungal strains (Ghashang, Mansoor, & Aswin, 2013).
Cytotoxicity Against Cancer Cells
- Al-Trawneh et al. (2021) synthesized a series of ethyl 7-cyclopropyl-2-(2-aryloxo)-3-nitro-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylates showing in vitro cytotoxicity towards sensitive and multidrug-resistant leukemia cells (Al-Trawneh et al., 2021).
Photoelectrical Characterizations for Optoelectronic Application
- Farag et al. (2016) synthesized a derivative, 5-ethyl-7H,9H-chromeno[3″,2″:5′,6′]pyrido[3′,2′:5,6]pyrano[3,2-c]quinoline-6(5H),7,9-trione (ECPPQT), and conducted photoelectrical characterizations for optoelectronic applications (Farag, Ibrahim, El-Gohary, & Roushdy, 2016).
properties
IUPAC Name |
ethyl 7-chloro-2-methyl-5-oxochromeno[2,3-b]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO4/c1-3-21-16(20)10-7-12-14(19)11-6-9(17)4-5-13(11)22-15(12)18-8(10)2/h4-7H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMFNAWDNCYJPGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2C(=C1)C(=O)C3=C(O2)C=CC(=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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